Cas no 111226-60-9 (1H-Imidazole-1-carbothioic acid,O-[1-[(4-ethylphenoxy)methyl]-2,2-dimethylpropyl] ester)

• Product Name: 1H-Imidazole-1-carbothioic acid,O-[1-[(4-ethylphenoxy)methyl]-2,2-dimethylpropyl] ester
• CAS No: 111226-60-9
• MF: C₁₈H₂₄N₂O₂S
• MW: 332.460363388062
• CID: 1196693
• Update Time: 2024-08-02

1H-Imidazole-1-carbothioic acid,O-[1-[(4-ethylphenoxy)methyl]-2,2-dimethylpropyl] ester Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carbothioic acid,O-[1-[(4-ethylphenoxy)methyl]-2,2-dimethylpropyl] ester
• 1H-Imidazole-1-carbothioic acid, O-[1-[(4-ethylphenoxy)methyl]-2,2-dimethylpropyl] ester

• Inchi： 1S/C18H24N2O2S/c1-5-14-6-8-15(9-7-14)21-12-16(18(2,3)4)22-17(23)20-11-10-19-13-20/h6-11,13,16H,5,12H2,1-4H3
• InChI Key： GOLPHTKABUYETJ-UHFFFAOYSA-N
• SMILES： C1N(C(=S)OC(COC2=CC=C(CC)C=C2)C(C)(C)C)C=CN=1

Computed Properties

• Exact Mass: 332.15602

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 452.6±47.0 °C(Predicted)
• PSA: 36.28
• pka: 2.42±0.10(Predicted)